Cas no 2090988-13-7 (2-(1-(dimethylamino)cyclobutyl)ethan-1-ol)

• Product Name: 2-(1-(dimethylamino)cyclobutyl)ethan-1-ol
• CAS No: 2090988-13-7
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6263958
• Update Time: 2025-05-25

2-(1-(dimethylamino)cyclobutyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-(dimethylamino)cyclobutyl)ethan-1-ol
• Cyclobutaneethanol, 1-(dimethylamino)-

• Inchi： 1S/C8H17NO/c1-9(2)8(6-7-10)4-3-5-8/h10H,3-7H2,1-2H3
• InChI Key： UCWGQQHJMJOUDZ-UHFFFAOYSA-N
• SMILES： C1(N(C)C)(CCO)CCC1

Experimental Properties

• Density: 0.97±0.1 g/cm3(Predicted)
• Boiling Point: 205.2±13.0 °C(Predicted)
• pka: 15.14±0.10(Predicted)

Additional information on 2-(1-(dimethylamino)cyclobutyl)ethan-1-ol

Professional Introduction to 2-(1-(dimethylamino)cyclobutyl)ethan-1-ol (CAS No. 2090988-13-7)

2-(1-(dimethylamino)cyclobutyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2090988-13-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic amines featuring a cyclobutyl moiety linked to an ethanol group, with a dimethylamino substituent on the cyclobutyl ring. The structural configuration of this molecule imparts unique physicochemical properties that make it a subject of interest in drug discovery and development.

The dimethylamino group attached to the cyclobutyl ring contributes to the compound's basicity and potential for hydrogen bonding interactions, which are critical in molecular recognition processes. This feature is particularly relevant in the design of enzyme inhibitors and receptor modulators. The cyclobutyl ring itself introduces steric constraints that can influence binding affinity and selectivity, making it a valuable structural element in medicinal chemistry.

In recent years, there has been growing interest in cyclobutyl-containing derivatives due to their demonstrated pharmacological activity across various therapeutic areas. Studies have highlighted the potential of such compounds in modulating biological pathways associated with neurological disorders, inflammatory responses, and metabolic diseases. The ethanol side chain in 2-(1-(dimethylamino)cyclobutyl)ethan-1-ol further enhances its solubility and bioavailability, which are crucial factors in drug formulation and delivery.

Current research initiatives are exploring the pharmacokinetic profiles of 2-(1-(dimethylamino)cyclobutyl)ethan-1-ol and its analogs. Investigations have revealed promising results regarding its metabolic stability and interaction with cytochrome P450 enzymes, which are pivotal in drug metabolism. These findings suggest that this compound may serve as a lead structure for developing novel therapeutics with improved pharmacokinetic properties.

The synthesis of 2-(1-(dimethylamino)cyclobutyl)ethan-1-ol involves multi-step organic transformations, including nucleophilic substitution reactions and protection-deprotection strategies to achieve the desired regioselectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the synthetic route and enhance yield efficiency. These advancements in synthetic chemistry are instrumental in facilitating further structural modifications and derivatization efforts.

From a medicinal chemistry perspective, the molecular framework of 2-(1-(dimethylamino)cyclobutyl)ethan-1-ol offers multiple sites for functionalization, enabling the exploration of diverse pharmacological scaffolds. Researchers are leveraging computational modeling techniques to predict binding interactions with target proteins, which aids in rational drug design. Such computational approaches have accelerated the identification of key pharmacophores within this compound class.

The potential therapeutic applications of 2-(1-(dimethylamino)cyclobutyl)ethan-1-ol are being investigated in preclinical studies. Preliminary data indicate that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in cancer progression and neurodegenerative diseases. These findings underscore the importance of continued research into this novel chemical entity.

The chemical properties of 2-(1-(dimethylamino)cyclobutyl)ethan-1-ol, such as its solubility profile and thermal stability, make it suitable for various formulation strategies. Researchers are exploring solvent-based systems that optimize its bioavailability while maintaining structural integrity. Such formulation innovations are essential for translating preclinical successes into viable clinical candidates.

In conclusion, 2-(1-(dimethylamino)cyclobutyl)ethan-1-ol (CAS No. 2090988-13-7) represents a promising entity in pharmaceutical research due to its unique structural features and potential therapeutic applications. Ongoing studies continue to elucidate its biological activity and optimize synthetic methodologies for large-scale production. As advancements in drug discovery technologies progress, compounds like this are expected to play a pivotal role in addressing unmet medical needs across multiple disease indications.